molecular formula C17H27NO2 B295133 2-[Methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate

2-[Methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate

Cat. No.: B295133
M. Wt: 277.4 g/mol
InChI Key: ZZBGIYWYBWCKLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[Methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as bupivacaine, which is a local anesthetic commonly used in medical procedures. However,

Mechanism of Action

The mechanism of action of bupivacaine involves its ability to bind to sodium channels in nerve cells. This binding results in the inhibition of the influx of sodium ions into the cell, which prevents the generation of action potentials and the transmission of pain signals.
Biochemical and Physiological Effects:
Bupivacaine has been shown to have a variety of biochemical and physiological effects on the body. These effects include its ability to block pain signals, its ability to affect the central nervous system, and its ability to cause cardiovascular and respiratory depression.

Advantages and Limitations for Lab Experiments

Bupivacaine has several advantages for use in lab experiments. It is a potent and long-lasting local anesthetic, which makes it useful for procedures that require prolonged anesthesia. Additionally, it has been shown to have a low toxicity profile, which makes it a safe option for use in animal studies.
However, there are also limitations to the use of bupivacaine in lab experiments. It can be difficult to control the dose of bupivacaine, which can lead to variability in experimental results. Additionally, bupivacaine has been shown to have some neurotoxic effects, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for the study of bupivacaine in scientific research. One potential area of research is the development of new formulations of bupivacaine that can be used for specific applications. Additionally, further research is needed to fully understand the mechanisms of action of bupivacaine and its effects on the body. Finally, there is a need for more studies on the safety and toxicity of bupivacaine in different populations, including children and pregnant women.
Conclusion:
In conclusion, 2-[Methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate, or bupivacaine, is a chemical compound that has potential applications in scientific research. This compound has been extensively studied for its ability to block pain signals and affect the central nervous system. While there are advantages to the use of bupivacaine in lab experiments, there are also limitations that must be considered. Further research is needed to fully understand the potential applications of bupivacaine in scientific research.

Synthesis Methods

The synthesis of 2-[Methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate involves the reaction between p-tert-butylbenzoic acid and 2-(dimethylamino)ethyl chloride. This reaction results in the formation of bupivacaine, which is a white crystalline powder.

Scientific Research Applications

Bupivacaine has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of effects on the body, including its ability to block pain signals and its ability to affect the central nervous system.

Properties

Molecular Formula

C17H27NO2

Molecular Weight

277.4 g/mol

IUPAC Name

2-[methyl(propan-2-yl)amino]ethyl 4-tert-butylbenzoate

InChI

InChI=1S/C17H27NO2/c1-13(2)18(6)11-12-20-16(19)14-7-9-15(10-8-14)17(3,4)5/h7-10,13H,11-12H2,1-6H3

InChI Key

ZZBGIYWYBWCKLA-UHFFFAOYSA-N

SMILES

CC(C)N(C)CCOC(=O)C1=CC=C(C=C1)C(C)(C)C

Canonical SMILES

CC(C)N(C)CCOC(=O)C1=CC=C(C=C1)C(C)(C)C

Origin of Product

United States

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